Cas no 1346600-83-6 (2,6-Difluorobenzyl Azide-d2)

• Product Name: 2,6-Difluorobenzyl Azide-d2
• CAS No: 1346600-83-6
• MF: C₇H₅F₂N₃
• MW: 169.131507635117
• CID: 4552884
• Update Time: 2025-07-19

2,6-Difluorobenzyl Azide-d2 Chemical and Physical Properties

Names and Identifiers

• 2,6-Difluorobenzyl Azide-d2
• 2-(AzidoMethyl)-1,3-difluoro-benzene-d2

• Inchi： 1S/C7H5F2N3/c8-6-2-1-3-7(9)5(6)4-11-12-10/h1-3H,4H2
• InChI Key： JSZUBPHMRHROHZ-UHFFFAOYSA-N
• SMILES： c1c(F)c(CN=[N+]=[N-])c(F)cc1

Experimental Properties

• Melting Point: NA
• Solubility: Acetone, Chloroform, Dichloromethane, Ethyl Acetate

2,6-Difluorobenzyl Azide-d2 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,6-Difluorobenzyl Azide-d2

Comprehensive Analysis of 2,6-Difluorobenzyl Azide-d2 (CAS No. 1346600-83-6): Applications and Synthetic Insights

The deuterated compound 2,6-Difluorobenzyl Azide-d2 (CAS No. 1346600-83-6) has garnered significant attention in pharmaceutical and chemical research due to its unique isotopic labeling and versatile reactivity. As a deuterium-labeled derivative of 2,6-difluorobenzyl azide, this compound is pivotal in click chemistry, proteomics, and drug discovery, aligning with the growing demand for stable isotope-labeled reagents in mass spectrometry and NMR studies.

Recent advancements in deuterium labeling techniques have amplified the relevance of compounds like 2,6-Difluorobenzyl Azide-d2. Researchers prioritize deuterated analogs for their ability to enhance metabolic stability and reduce off-target effects in small-molecule therapeutics. This aligns with trending searches such as "deuterated drugs FDA approval" and "isotope effects in medicinal chemistry", reflecting the industry's focus on precision medicine.

The synthetic utility of 2,6-Difluorobenzyl Azide-d2 extends to bioconjugation and probe design. Its azide group enables efficient CuAAC reactions (Copper-Catalyzed Azide-Alkyne Cycloaddition), a cornerstone of click chemistry. This property is frequently queried in forums under terms like "azide-alkyne coupling applications" and "click chemistry in bioconjugation", underscoring its interdisciplinary importance.

From a structural perspective, the 2,6-difluoro substitution on the benzyl ring enhances electronic effects, making this compound valuable for PET tracer development and ligand design. The deuterium atoms at the benzyl position (-d2) provide distinct spectroscopic signatures, addressing common search queries like "NMR chemical shift deuterium labeling" and "isotopic labeling for kinetic studies".

Quality control of CAS No. 1346600-83-6 involves rigorous HPLC and GC-MS validation, ensuring compliance with GLP standards. This resonates with laboratory professionals searching for "deuterated compound purity standards" or "azide stability in storage". Proper handling guidelines—often explored under "safe azide handling in labs"—are critical due to the compound's reactive functional groups.

In material science, 2,6-Difluorobenzyl Azide-d2 contributes to polymer functionalization and surface modification. Its role in creating deuterated polymers for neutron scattering studies answers niche queries like "deuterated materials for SANS" (Small-Angle Neutron Scattering). This interdisciplinary appeal bridges chemistry, biology, and physics.

The commercial availability of 2,6-Difluorobenzyl Azide-d2 through specialty chemical suppliers meets the demand highlighted by search terms such as "buy deuterated benzyl azide" and "isotope-labeled reagent suppliers". Custom synthesis options cater to queries like "bulk deuterated azide synthesis", reflecting industrial-scale needs.

Future research directions may explore its utility in targeted protein degradation (e.g., PROTACs) or bioorthogonal catalysis, topics frequently searched as "azides in prodrug activation". As the scientific community emphasizes green chemistry, solvent-free modifications of this compound could align with queries like "sustainable click chemistry methods".